Cas no 2580232-94-4 (2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid
• CAS No: 2580232-94-4
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 5662192
• PubChem ID: 66825225
• Update Time: 2023-11-27

2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2580232-94-4
• 2-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)sulfanyl]propanoic acid
• SCHEMBL874681
• EN300-27723815
• 2-(4-{(tert-butoxy)carbonylamino}phenyl)sulfanylpropanoic acid

• Inchi： 1S/C14H19NO4S/c1-9(12(16)17)20-11-7-5-10(6-8-11)15-13(18)19-14(2,3)4/h5-9H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： ZCYWJGXGRATDPZ-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)C1C=CC(=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters